Cas no 200066-87-1 (1-[2,3,5-Tri-O-acetyl-4-C-(fluoromethyl)-β-Dribofuranosyl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone)

• Product Name: 1-[2,3,5-Tri-O-acetyl-4-C-(fluoromethyl)-β-Dribofuranosyl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone
• CAS No: 200066-87-1
• MF: C₁₈H₂₀FN₅O₈
• MW: 453.378507614136
• CID: 6970648
• PubChem ID: 175677962
• Update Time: 2025-08-13

1-[2,3,5-Tri-O-acetyl-4-C-(fluoromethyl)-β-Dribofuranosyl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 1-[2,3,5-Tri-O-acetyl-4-C-(fluoromethyl)-
• 200066-87-1
• A-Dribofuranosyl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone
• 1-[2,3,5-Tri-O-acetyl-4-C-(fluoromethyl)-β-Dribofuranosyl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone

• Inchi： 1S/C18H20FN5O8/c1-10(25)29-7-18(6-19)15(31-12(3)27)14(30-11(2)26)16(32-18)23-5-4-13(22-17(23)28)24-9-20-8-21-24/h4-5,8-9,14-16H,6-7H2,1-3H3/t14-,15+,16-,18-/m1/s1
• InChI Key： OUYZVMAOGWFZDT-KYHPRHEASA-N
• SMILES： FC[C@@]1(COC(C)=O)[C@H]([C@H]([C@H](N2C(N=C(C=C2)N2C=NC=N2)=O)O1)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 453.12959078Da
• Monoisotopic Mass: 453.12959078Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 851
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 152Ų